Cas no 1806334-83-7 (Benzene, 2,3-difluoro-1-methyl-4-(methylthio)-)

Benzene, 2,3-difluoro-1-methyl-4-(methylthio)- is a fluorinated aromatic compound featuring both methyl and methylthio substituents. The presence of fluorine atoms at the 2- and 3-positions enhances its electron-withdrawing properties, making it a valuable intermediate in organic synthesis, particularly in the development of pharmaceuticals and agrochemicals. The methylthio group contributes to its reactivity in nucleophilic substitution reactions, while the methyl group provides steric and electronic modulation. This compound’s structural features enable precise functionalization, offering utility in cross-coupling reactions and as a building block for complex molecular architectures. Its stability and defined regiochemistry further support its use in high-precision synthetic applications.

Benzene, 2,3-difluoro-1-methyl-4-(methylthio)- structure

1806334-83-7 structure

Product Name:Benzene, 2,3-difluoro-1-methyl-4-(methylthio)-

CAS No:1806334-83-7

MF:C₈H₈F₂S

MW:174.21

CID:5076281

Update Time:2025-10-28

Benzene, 2,3-difluoro-1-methyl-4-(methylthio)- Chemical and Physical Properties

Names and Identifiers

- Benzene, 2,3-difluoro-1-methyl-4-(methylthio)-
- (2,3-difluoro-4-methylphenyl)(methyl)sulfane
- Inchi： 1S/C8H8F2S/c1-5-3-4-6(11-2)8(10)7(5)9/h3-4H,1-2H3
- InChI Key： KFTWUNPWQIVCDD-UHFFFAOYSA-N
- SMILES： C1(C)=CC=C(SC)C(F)=C1F

Benzene, 2,3-difluoro-1-methyl-4-(methylthio)- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Aaron	AR021PYN-5g	(2,3-difluoro-4-methylphenyl)(methyl)sulfane	1806334-83-7	95%	5g	$187.00	2025-02-12
Aaron	AR021PYN-10g	(2,3-difluoro-4-methylphenyl)(methyl)sulfane	1806334-83-7		10g	$424.00	2023-12-14

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Additional information on Benzene, 2,3-difluoro-1-methyl-4-(methylthio)-

Comprehensive Analysis of Benzene, 2,3-difluoro-1-methyl-4-(methylthio)- (CAS No. 1806334-83-7)

The chemical compound Benzene, 2,3-difluoro-1-methyl-4-(methylthio)- (CAS No. 1806334-83-7) is a fluorinated aromatic derivative with significant applications in pharmaceutical and agrochemical research. Its unique molecular structure, featuring difluoro and methylthio substituents, makes it a valuable intermediate in synthetic chemistry. Researchers and industries are increasingly interested in this compound due to its potential role in developing novel bioactive molecules.

In recent years, the demand for fluorinated aromatic compounds has surged, driven by their enhanced stability and bioavailability. The presence of 2,3-difluoro groups in this compound aligns with current trends in drug discovery, where fluorination is leveraged to improve metabolic stability and binding affinity. Additionally, the methylthio moiety offers versatility in further functionalization, making it a hotspot for structure-activity relationship (SAR) studies.

From an environmental and regulatory perspective, Benzene, 2,3-difluoro-1-methyl-4-(methylthio)- is synthesized under controlled conditions to ensure minimal ecological impact. Modern green chemistry techniques, such as catalytic fluorination and solvent-free reactions, are often employed to produce this compound sustainably. This aligns with the growing emphasis on sustainable chemical synthesis and green pharmaceuticals, topics frequently searched by professionals in the field.

The compound's physicochemical properties, including its logP and polar surface area, are critical for its application in drug design. Computational chemistry tools, such as molecular docking and QSAR modeling, are often used to predict its behavior in biological systems. These methodologies are highly searched in academic and industrial circles, reflecting the compound's relevance in cutting-edge research.

Another area of interest is the compound's potential role in agrochemical innovation. Fluorinated benzenes are known to enhance the efficacy of pesticides and herbicides, and CAS No. 1806334-83-7 is no exception. Its structural features may contribute to the development of next-generation crop protection agents, addressing global challenges like food security and resistance management.

In summary, Benzene, 2,3-difluoro-1-methyl-4-(methylthio)- represents a versatile and scientifically significant compound. Its applications span pharmaceuticals, agrochemicals, and materials science, making it a subject of ongoing research and commercial interest. By leveraging modern synthetic and computational techniques, researchers continue to unlock its full potential, contributing to advancements in multiple high-impact fields.